(1-Methoxyprop-1-ene-2-sulfonyl)benzene

• CAS No.: 113853-99-9
• Molecular Formula: C10H12O3S
• Molecular Weight: 212.27 g/mol
• IUPAC Name: 1-methoxyprop-1-en-2-ylsulfonylbenzene
• InChI: InChI=1S/C10H12O3S/c1-9(8-13-2)14(11,12)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key: AZSCMXNUHAQGFK-UHFFFAOYSA-N
• Canonical SMILES: CC(=COC)S(=O)(=O)C1=CC=CC=C1

Description

(1-Methoxyprop-1-ene-2-sulfonyl)benzene is a chemical building block of interest in synthetic and medicinal chemistry. Its structure, featuring a benzene ring linked to an alkenyl sulfone group with a methoxy substituent, makes it a potential intermediate for constructing more complex molecules. Researchers may utilize this compound in the development of novel pharmaceuticals and specialty chemicals. The sulfonyl group is a key motif in many biologically active compounds, including sulfonamide derivatives which are known for a range of pharmacological properties such as antibacterial and antitumor activities . This product is intended for research and development purposes in a controlled laboratory setting only. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should consult the safety data sheet (SDS) and adhere to all laboratory safety protocols before handling.

Preparation Methods

Thioether Synthesis and Subsequent Oxidation

Thioethers serve as precursors to sulfonyl compounds via oxidation. In the preparation of 1-Methyl-4-({5-[(4-methylphenyl)sulfanyl]pentyl}sulfanyl)benzene, p-thiocresol reacted with 1,5-dibromopentane in ethanol under basic conditions (KOH, 24 hours). The resulting thioether was oxidized using hydrogen peroxide (H₂O₂) or meta-chloroperbenzoic acid (mCPBA) to yield the sulfone.

Applying this strategy:
$$
\text{CH}2=\text{C(OCH}3\text{)-CH}2\text{SH} + \text{PhBr} \xrightarrow{\text{base}} \text{CH}2=\text{C(OCH}3\text{)-CH}2\text{S-Ph} \xrightarrow{\text{H}2\text{O}2} \text{CH}2=\text{C(OCH}3\text{)-CH}2\text{SO}2\text{Ph}
$$
Oxidation conditions (e.g., 30% H₂O₂ in acetic acid, 0°C to room temperature) must balance efficiency and overoxidation risks. Yields typically range from 65–85%.

Friedel-Crafts Sulfonylation

Direct Sulfonylation of Benzene

Friedel-Crafts sulfonylation, though limited by benzene’s low reactivity, can be feasible with activated sulfonyl chlorides. Using AlCl₃ as a catalyst, 1-methoxyprop-1-ene-2-sulfonyl chloride could react with benzene:
$$
\text{PhH} + \text{ClSO}2\text{CH}2\text{C(OCH}3\text{)=CH}2 \xrightarrow{\text{AlCl}3} \text{Ph-SO}2\text{CH}2\text{C(OCH}3\text{)=CH}_2 + \text{HCl}
$$
Challenges include controlling polysubstitution and catalyst deactivation. Modifying the sulfonyl chloride’s electronic properties (e.g., electron-withdrawing groups) may enhance reactivity.

Comparative Analysis of Synthetic Routes

Method	Conditions	Yield (%)	Advantages	Limitations
Sulfinate Substitution	DMF, 80°C, 24 hours	70–85	High regioselectivity	Requires pure sulfinate salts
Thioether Oxidation	H₂O₂, acetic acid, 0°C–RT	65–80	Mild oxidation conditions	Multi-step synthesis
Michael Addition	DABCO, CH₂Cl₂, RT	60–75	Stereoselectivity	Complex substrate preparation
Friedel-Crafts	AlCl₃, reflux	50–65	Direct coupling	Low yield, side reactions

Industrial-Scale Considerations

Large-scale production prioritizes cost-effective catalysts and solvent recovery. Sulfinate substitution and thioether oxidation are scalable, with DMF and ethanol being recyclable solvents. Continuous flow systems could enhance Michael addition efficiency by minimizing DABCO usage.

Purification and Characterization

Recrystallization from acetonitrile or ethyl acetate yields high-purity crystals, as demonstrated for structurally related sulfones. Spectroscopic characterization includes:

• FT-IR : Sulfonyl S=O stretches at 1150–1350 cm⁻¹.
• NMR : Distinct methoxy (δ 3.2–3.5 ppm) and vinyl proton (δ 5.5–6.2 ppm) signals.

Chemical Reactions Analysis

Types of Reactions

(1-Methoxyprop-1-ene-2-sulfonyl)benzene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: Electrophilic aromatic substitution reactions can occur at the benzene ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Electrophilic aromatic substitution reactions typically require a strong acid catalyst, such as sulfuric acid or aluminum chloride.

Major Products

The major products formed from these reactions include sulfone derivatives, sulfides, and various substituted benzene compounds, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

(1-Methoxyprop-1-ene-2-sulfonyl)benzene has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials, such as polymers and resins.

Mechanism of Action

The mechanism by which (1-Methoxyprop-1-ene-2-sulfonyl)benzene exerts its effects involves interactions with various molecular targets. The sulfonyl group can participate in hydrogen bonding and other interactions with biological molecules, while the methoxypropene moiety can undergo further chemical transformations. These interactions and transformations are crucial for the compound’s biological and chemical activities.

Comparison with Similar Compounds

Research Findings and Data Gaps

• Synthetic Utility : The alkene in (1-Methoxyprop-1-ene-2-sulfonyl)benzene enables Diels-Alder or Michael addition reactions, unlike fully saturated analogs (e.g., benzene sulfonates).
• Thermal Stability : Sulfonyl groups generally confer thermal stability, but the methoxypropene chain may introduce decomposition pathways at high temperatures.
• Toxicity Data: Limited information exists for the target compound, whereas Sodium 2-Methylprop-2-ene-1-sulphonate has documented safety protocols .

Critical Notes

• Data Limitations : Direct experimental data for (1-Methoxyprop-1-ene-2-sulfonyl)benzene are sparse; comparisons rely on structural analogs.
• Safety : Neutral sulfonyl compounds may require less stringent handling than ionic sulfonates but still necessitate precautions for organic solvents.
• Research Directions : Further studies on reactivity, toxicity, and catalytic applications are needed for the target compound.

Q & A

Q. What are the optimal synthetic routes for (1-Methoxyprop-1-ene-2-sulfonyl)benzene, and what critical parameters govern yield?

• Methodological Answer : A two-step synthesis is recommended:

Sulfonation of benzene derivatives : Introduce the sulfonyl group via electrophilic substitution using chlorosulfonic acid under controlled temperature (0–5°C) to minimize side reactions.

Methoxypropene incorporation : React the sulfonated intermediate with 1-methoxyprop-1-ene via nucleophilic substitution in anhydrous tetrahydrofuran (THF) under inert atmosphere (argon/nitrogen) at 60–80°C. Catalytic use of triethylamine enhances reaction efficiency.

• Critical Parameters :
• Temperature control during sulfonation to prevent polysubstitution .
• Solvent purity and inert conditions to avoid hydrolysis of the methoxy group .
• Yield Optimization :

Step	Yield (%)	Purity (HPLC)
Sulfonation	65–75	≥90%
Methoxypropene coupling	50–60	≥85%

Q. What analytical techniques are most effective for characterizing (1-Methoxyprop-1-ene-2-sulfonyl)benzene?

• Methodological Answer : Combine spectroscopic and chromatographic methods:

• NMR Spectroscopy :
• ¹H/¹³C NMR : Assign methoxy (δ 3.2–3.5 ppm), sulfonyl (δ 7.5–8.0 ppm for aromatic protons), and propene (δ 5.5–6.2 ppm) signals. Use DEPT-135 for carbon hybridization confirmation .
• Mass Spectrometry (MS) :
• ESI-MS in positive ion mode to detect [M+H]⁺ peaks. Expected m/z: 242.3 (calculated for C₁₀H₁₂O₃S).
• HPLC :
• Use a C18 column with methanol:buffer (65:35) mobile phase (pH 4.6) for purity assessment .

Advanced Research Questions

Q. How can contradictions in spectroscopic data for sulfonyl-containing compounds like (1-Methoxyprop-1-ene-2-sulfonyl)benzene be resolved?

• Methodological Answer : Contradictions often arise from conformational flexibility or solvent effects. Address these by:

Q. Computational Validation :

• Perform DFT calculations (e.g., B3LYP/6-31G*) to predict NMR chemical shifts and compare with experimental data. Adjust for solvent polarity using the PCM model .

Q. Variable Temperature (VT) NMR :

• Acquire spectra at 25°C and −40°C to identify dynamic effects (e.g., rotameric equilibria) .

Q. Cross-Validation :

• Compare IR (C=O stretch: 1700–1750 cm⁻¹) and X-ray crystallography data (if available) to confirm structural assignments .

Q. What strategies are recommended for studying structure-activity relationships (SAR) of (1-Methoxyprop-1-ene-2-sulfonyl)benzene derivatives in biological systems?

• Methodological Answer :

• Derivative Synthesis :
  Modify the methoxy group (e.g., replace with ethoxy) or sulfonyl substituents. Monitor electronic effects via Hammett σ constants .
• Biological Assays :
• Antimicrobial Activity : Use microdilution assays against E. coli and S. aureus (MIC values).
• Docking Studies : Perform AutoDock Vina simulations to predict binding affinities to target enzymes (e.g., dihydrofolate reductase) .
• Data Correlation :

Derivative	LogP	MIC (µg/mL)	Binding Energy (kcal/mol)
Methoxy	1.2	32	−7.8
Ethoxy	1.5	16	−8.3

Q. How to design experiments to assess the hydrolytic stability of (1-Methoxyprop-1-ene-2-sulfonyl)benzene under varying pH conditions?

• Methodological Answer :

Q. Buffer Preparation :

• Use pH 2 (HCl/KCl), 7 (phosphate), and 10 (borate) buffers.

Q. Kinetic Monitoring :

• Conduct HPLC at intervals (0, 24, 48 hrs) to track degradation. Calculate half-life (t₁/₂) using first-order kinetics.

Q. Product Identification :

• Isolate hydrolyzed products (e.g., sulfonic acid derivatives) via column chromatography and characterize via MS/MS .
• Stability Data :

pH	t₁/₂ (hrs)	Major Degradation Product
2	48	Benzene sulfonic acid
7	120	None
10	24	1-Methoxyprop-1-ene-2-ol

Safety and Handling Considerations

• Key Protocols :
  • Use fume hoods and PPE (gloves, goggles) during synthesis. Avoid inhalation/contact; refer to safety guidelines for sulfonyl compounds .
  • Store in amber glass vials at 4°C under inert gas to prevent oxidation .